2-[(4-Chlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C18H17ClO3S/c1-12-2-6-14(7-3-12)16(20)10-17(18(21)22)23-11-13-4-8-15(19)9-5-13/h2-9,17H,10-11H2,1H3,(H,21,22)
• InChI Key: LLBPSKRWWMYWGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C(=O)O)SCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H17ClO3S
• Molecular Weight: 348.8 g/mol

Description

“2-[(4-Chlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid” is a chemical compound with the molecular formula C18H17ClO3S. It has a molecular weight of 348.844.

Physical and Chemical Properties The density of this compound is approximately 1.3±0.1 g/cm3. It has a boiling point of 539.5±50.0 °C at 760 mmHg. The melting point is not available. The flash point is 280.1±30.1 °C.

Scientific Research Applications

Molecular Docking and Structural Studies

• Molecular Docking and Vibrational Studies : A study by Vanasundari et al. (2018) explored the molecular docking, vibrational, structural, electronic, and optical studies of similar butanoic acid derivatives. Their research indicated that these compounds have potential biological activities and could be significant for pharmacological importance, with specific reference to their role in inhibiting Placenta Growth Factor (PIGF-1) (Vanasundari et al., 2018).

Synthesis and Chemical Properties

• Synthesis of Sulfanyl-Substituted Compounds : Research by Watanabe et al. (2010) focused on the synthesis of sulfanyl-substituted bicyclic dioxetanes. Their findings provide insights into the synthesis methods and the stability of these compounds, which are relevant to the chemical properties of 2-[(4-Chlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid (Watanabe et al., 2010).

Crystal Structure Analysis

• Crystal Structure of Similar Compounds : The study of the crystal structure of compounds similar to 2-[(4-Chlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid can provide valuable information about their molecular conformation and potential applications. Nayak et al. (2013) investigated the crystal structure of a similar compound, highlighting the angles and bonds crucial for understanding its physical properties (Nayak et al., 2013).

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Studies : Kumar et al. (2016) synthesized Ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and studied its antimicrobial and antioxidant activities. This research indicates the potential use of similar compounds in developing antimicrobial and antioxidant agents (Kumar et al., 2016).

Nonlinear Optical Applications

• Nonlinear Optical Application : A study by Vinoth et al. (2020) on a related compound demonstrated its potential application in nonlinear optics, suggesting that similar compounds, including 2-[(4-Chlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4-oxobutanoic acid, might be useful in this field (Vinoth et al., 2020).